1-(4-Benzylpiperidin-1-yl)-2-(quinazolin-4-ylsulfanyl)ethan-1-one

• IUPAC Name: 1-(4-benzylpiperidin-1-yl)-2-quinazolin-4-ylsulfanylethanone
• InChI: InChI=1S/C22H23N3OS/c26-21(15-27-22-19-8-4-5-9-20(19)23-16-24-22)25-12-10-18(11-13-25)14-17-6-2-1-3-7-17/h1-9,16,18H,10-15H2
• InChI Key: OQHWIXSBGYZPBM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)C(=O)CSC3=NC=NC4=CC=CC=C43
• Molecular Formula: C22H23N3OS
• Molecular Weight: 377.5 g/mol

Description

1-(4-Benzylpiperidin-1-yl)-2-(quinazolin-4-ylsulfanyl)ethan-1-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and biological research. This compound is also known as BQ-123 and has a molecular formula of C28H28N4O2S.

Scientific Research Applications

• Synthesis Methods : A study by Parua et al. (2017) discusses a method for synthesizing quinazolin-4(3H)-ones, a category to which this compound belongs. They report an efficient, environmentally benign, one-pot cascade synthesis method, which could be relevant for the synthesis of this specific compound (Parua et al., 2017).

• Structural Studies : Kumar et al. (2018) conducted synthesis, characterization, and crystal structure studies on quinazoline sulfonamide derivatives. This research provides insights into the structural aspects of similar compounds, which can be critical for understanding their potential applications (Kumar et al., 2018).

• Cancer Research : Suzuki et al. (2020) explored derivatives of quinazolin-4-yl compounds, like the one , for their antiproliferative activity. Their research led to the discovery of a compound with significant antiproliferative activity, highlighting the potential of such compounds in cancer research (Suzuki et al., 2020).

• Antimicrobial Activity : Research by Sharma et al. (2012) on quinazolin-4(3H)-ones as antibacterial agents provides an example of the antimicrobial potential of compounds in this class. They synthesized various compounds and evaluated their effectiveness against different bacterial strains (Sharma et al., 2012).

• Pharmacological Investigation : Alagarsamy et al. (2007) synthesized a series of triazoloquinazolinones and investigated their antihistaminic properties. This study demonstrates another pharmacological application area for quinazolinone derivatives (Alagarsamy et al., 2007).

• Antiviral Activities : Selvam et al. (2007) designed and synthesized quinazolin-4(3H)-ones, testing their antiviral activity against various viruses. This research highlights the potential use of such compounds in developing antiviral drugs (Selvam et al., 2007).